Cas no 376373-81-8 ((5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 376373-81-8
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 6251787
• PubChem ID: 5521810
• Update Time: 2025-08-01

(5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• F1327-0065
• (5E)-2-[4-(3-methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• 376373-81-8
• (E)-5-(3-nitrobenzylidene)-2-(4-(m-tolyl)piperazin-1-yl)thiazol-4(5H)-one
• (5E)-2-[4-(3-methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
• AKOS005609749

• Inchi： 1S/C21H20N4O3S/c1-15-4-2-6-17(12-15)23-8-10-24(11-9-23)21-22-20(26)19(29-21)14-16-5-3-7-18(13-16)25(27)28/h2-7,12-14H,8-11H2,1H3/b19-14+
• InChI Key： PPOLVAWXXDEDIP-XMHGGMMESA-N
• SMILES： S1/C(=C/C2C=CC=C(C=2)[N+](=O)[O-])/C(N=C1N1CCN(C2C=CC=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Additional information on (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

Comprehensive Overview of (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one (CAS No. 376373-81-8)

The compound (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one, identified by its CAS number 376373-81-8, is a structurally complex molecule that has garnered attention in pharmaceutical and chemical research. This compound belongs to the class of thiazol-4-one derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both a piperazine and a nitrophenyl group in its structure makes it a promising candidate for further investigation in medicinal chemistry.

One of the key features of (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is its potential role as a pharmacophore. Researchers have explored its interactions with various biological targets, particularly in the context of central nervous system (CNS) disorders. The piperazine moiety is often associated with neurotransmitter modulation, which could explain the compound's relevance in studies related to neurological conditions. Additionally, the nitrophenyl group may contribute to its electron-withdrawing properties, influencing its reactivity and binding affinity.

In recent years, the demand for novel small-molecule therapeutics has increased, and (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one has emerged as a compound of interest. Its unique structure allows for potential modifications to enhance its bioavailability and target specificity. For instance, researchers are investigating its derivatives for applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating neurotransmitter activity is crucial.

The synthesis of (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors in its application, and advanced analytical techniques like HPLC and NMR spectroscopy are employed to ensure quality. Its solubility and stability under various conditions are also areas of active research, as these properties determine its suitability for further development.

From a commercial perspective, (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 376373-81-8 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's niche applications mean that it is primarily of interest to academic institutions and pharmaceutical companies engaged in drug discovery and mechanistic studies.

In conclusion, (5E)-2-4-(3-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one represents a fascinating area of research in medicinal chemistry. Its structural complexity and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As the field of small-molecule drug development continues to evolve, compounds like this will likely play a pivotal role in addressing unmet medical needs.